Cas no 54029-45-7 ((4-amino-3-nitro-phenyl) thiocyanate)

• Product Name: (4-amino-3-nitro-phenyl) thiocyanate
• CAS No: 54029-45-7
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• MDL: MFCD00463878
• CID: 56519
• PubChem ID: 24879132
• Update Time: 2025-10-29

(4-amino-3-nitro-phenyl) thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-thiocyanatoaniline
• 4-Amino-3-nitrophenyl thiocyanate
• 2-Nitro-4-Thiocyanatobenzenamine
• 2-Nitro-4-thiocyanat
• 2-NITRO-4-THIOCYANATO-ANILINE
• 2-Nitro-4-thiocyanato Aniline
• 2-Nitro-4-thiocyanoaniline
• 4-thiocyano-2-nitroaniline
• P5R584ZAAL
• Thiocyanic acid, 4-amino-3-nitrophenyl ester
• QUWHIBBGKKRYFW-UHFFFAOYSA-N
• (4-amino-3-nitrophenyl) thiocyanate
• AK167070
• [(4-amino-3-nitrophenyl)sulfanyl]formonitrile
• 4-amino-3-nitrophenylthiocyanat
• 2-Nitro-p-Thiocyanoaniline
• DSSTox_RID_79298
• (4-amino-3-nitro-phenyl) thiocyanate
• CS-W015724
• 2-Nitro-4-thiocyanatoaniline, 95%
• NS00032923
• SCHEMBL1417306
• CHEMBL3183259
• 1-amino-2-nitro-4-thiocyanatobenzene
• AKOS005442451
• AC-24176
• 4-thiocyanato-2-nitroaniline
• MFCD00463878
• 4-Amino-3-nitrophenyl thiocyanate #
• DTXSID9037038
• ANILINE, 2-NITRO-4-THIOCYANATO
• DS-9215
• DTXCID7017038
• 4-thiocyanato-2-nitro-aniline
• EINECS 258-931-5
• CAS-54029-45-7
• D70925
• FT-0673012
• Q27286253
• Thiocyanic acid, 4-amino-3-nitrophenyl?ester
• NCGC00260390-01
• UNII-P5R584ZAAL
• Tox21_202844
• 54029-45-7
• 4-Amino-3-nitrophenyl Thiocyanate; 2-Nitro-4-thiocyanatobenzenamine; 4-Thiocyanato-2-nitroaniline.
• STK366083

• MDL： MFCD00463878
• Inchi： 1S/C7H5N3O2S/c8-4-13-5-1-2-6(9)7(3-5)10(11)12/h1-3H,9H2
• InChI Key： QUWHIBBGKKRYFW-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 195.01000
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: solid
• Melting Point: 113 °C (lit.)
• Boiling Point: 378.9°C at 760 mmHg
• PSA: 120.93000
• LogP: 2.85458
• Sensitiveness: Sensitive to humidity
• Solubility: Not available

(4-amino-3-nitro-phenyl) thiocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on (4-amino-3-nitro-phenyl) thiocyanate

Research Brief on (4-amino-3-nitro-phenyl) thiocyanate (CAS: 54029-45-7): Recent Advances and Applications

In recent years, (4-amino-3-nitro-phenyl) thiocyanate (CAS: 54029-45-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by the presence of both amino and nitro functional groups on a phenyl ring, along with a reactive thiocyanate moiety, offers a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, chemical synthesis, and as a precursor for more complex pharmacophores.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of (4-amino-3-nitro-phenyl) thiocyanate as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that the thiocyanate group could be selectively modified to introduce various heterocyclic structures, enhancing the compound's binding affinity to target proteins. This approach has opened new avenues for the design of selective kinase inhibitors with improved pharmacokinetic properties.

Another significant development involves the application of (4-amino-3-nitro-phenyl) thiocyanate in the synthesis of fluorescent probes for cellular imaging. A recent article in ACS Chemical Biology (2024) highlighted its use in the development of nitroreductase-sensitive probes, which are valuable tools for studying hypoxic conditions in tumor microenvironments. The nitro group in the compound serves as a responsive moiety that can be selectively reduced under hypoxic conditions, leading to fluorescence activation.

From a mechanistic perspective, computational studies have shed light on the electronic properties of (4-amino-3-nitro-phenyl) thiocyanate, revealing its potential as an electron-accepting group in charge-transfer complexes. These findings, published in Physical Chemistry Chemical Physics (2023), suggest that the compound could be employed in the design of organic semiconductors or as a component in supramolecular assemblies for sensing applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (4-amino-3-nitro-phenyl) thiocyanate. Recent efforts in process chemistry, as reported in Organic Process Research & Development (2024), have focused on optimizing reaction conditions to improve yield and minimize byproduct formation. These advancements are critical for ensuring the compound's availability for both research and potential industrial applications.

In conclusion, (4-amino-3-nitro-phenyl) thiocyanate (CAS: 54029-45-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile reactivity profile and potential applications in drug discovery, chemical biology tools, and materials science make it a valuable target for ongoing investigation. Future research directions may include exploring its role in targeted drug delivery systems and as a building block for more complex therapeutic agents.